1-(1-(4-fluoro-3-methylphenyl)-5-methyl-1H-1,2,3-triazole-4-carbonyl)piperidine-4-carboxamide

• IUPAC Name: 1-[1-(4-fluoro-3-methylphenyl)-5-methyltriazole-4-carbonyl]piperidine-4-carboxamide
• InChI: InChI=1S/C17H20FN5O2/c1-10-9-13(3-4-14(10)18)23-11(2)15(20-21-23)17(25)22-7-5-12(6-8-22)16(19)24/h3-4,9,12H,5-8H2,1-2H3,(H2,19,24)
• InChI Key: XCJQDEJHNQORIR-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)N2C(=C(N=N2)C(=O)N3CCC(CC3)C(=O)N)C)F
• Molecular Formula: C17H20FN5O2
• Molecular Weight: 345.4 g/mol

Description

1-(1-(4-fluoro-3-methylphenyl)-5-methyl-1H-1,2,3-triazole-4-carbonyl)piperidine-4-carboxamide is a useful research compound. Its molecular formula is C17H20FN5O2 and its molecular weight is 345.378. The purity is usually 95%.
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Scientific Research Applications

Inhibitors of Soluble Epoxide Hydrolase

Research has identified triazole derivatives as potent inhibitors of soluble epoxide hydrolase (sEH), highlighting their significance in medicinal chemistry. These compounds, through their inhibitory activity, have shown promise in the investigation of various disease models, particularly those related to cardiovascular diseases and inflammation (R. Thalji et al., 2013).

Antimicrobial and Antifungal Activities

Compounds containing the triazole ring have been synthesized and evaluated for their antimicrobial and antifungal properties. These studies contribute to the ongoing search for new and effective treatments against resistant strains of bacteria and fungi. The structural variations and substitutions on the triazole ring and adjacent moieties play a crucial role in modulating the biological activity of these compounds (Serap Başoğlu et al., 2013).

Biological Activity and Molecular Interactions

The synthesis and evaluation of triazole derivatives extend to exploring their potential biological activities and understanding the molecular basis of their interactions. Structural and theoretical analyses of these compounds provide insights into their intermolecular interactions, which are essential for their biological functions. Such studies are foundational in the design of molecules with enhanced efficacy and specificity for their biological targets (R. Shukla et al., 2017).

Antiviral and Antimicrobial Evaluation

The exploration of triazole derivatives also encompasses their antiviral and antimicrobial activities. New derivatives have been synthesized and assessed for their ability to inhibit the growth of various pathogens, including viruses and bacteria. These findings contribute to the development of novel therapeutic agents against infectious diseases (R. C. Krishna Reddy et al., 2013).